Cas no 23903-48-2 (N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide)
23903-48-2 structure
Product Name:N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide
CAS No:23903-48-2
MF:C16H14N2OS
MW:282.360162258148
CID:262639
PubChem ID:290221
Update Time:2025-04-19
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thien-2-yl)-
- 2-benzamido-3-cyano-4,5-tetramethylenethiophene
- 2-Benzoylamino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene
- 2-benzoylamino-3-methyl-thiocrotonic acid
- 2-Benzoylamino-4,5,6,7-tetrahydro-benzo < b> thiophen-3-carbonitril
- 2-benzoylamino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbonitrile
- BRN 3277264
- Crotonic acid, 2-benzamido-3-methylthio-
- N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide
- N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)benzamide
- SR-01000396994
- N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamide
- Cambridge id 5107420
- OKFHWMLGUMHKFC-UHFFFAOYSA-N
- BDBM50241256
- DTXSID50946702
- TimTec1_002133
- 23903-48-2
- ZINC00135906
- SR-01000396994-1
- CHEMBL233000
- SCHEMBL3285611
- Oprea1_438336
- NSC-153311
- AKOS000678779
- F0016-0417
- N-(3-Cyano-4,5,6,7-tetrahydro-benzo[b]thiophen-2-yl)-benzamide
- NSC153311
- N-(3-Cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzenecarboximidic acid
- HMS1540A21
- Oprea1_099615
- F0878-0014
- AB00073818-01
- BRD-K43556194-001-01-9
- CS-0333512
- AG-205/32539042
- N~1~-(3-CYANO-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-2-YL)BENZAMIDE
- N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl
-
- MDL： MFCD00541149
- Inchi： 1S/C16H14N2OS/c17-10-13-12-8-4-5-9-14(12)20-16(13)18-15(19)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-9H2,(H,18,19)
- InChI Key： OKFHWMLGUMHKFC-UHFFFAOYSA-N
- SMILES： S1C(=C(C#N)C2=C1CCCC2)NC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 282.08282
- Monoisotopic Mass: 282.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 81.1Ų
Experimental Properties
- Density: 1.3
- Boiling Point: 401.3°Cat760mmHg
- Flash Point: 196.5°C
- Refractive Index: 1.648
- PSA: 52.89
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM515447-1g |
N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamide |
23903-48-2 | 97% | 1g |
$291 | 2024-07-28 | |
| Life Chemicals | F0878-0014-2μmol |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide |
23903-48-2 | 90%+ | 2μl |
$57.0 | 2023-07-06 | |
| Life Chemicals | F0878-0014-5μmol |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide |
23903-48-2 | 90%+ | 5μl |
$63.0 | 2023-07-06 | |
| Life Chemicals | F0878-0014-10μmol |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide |
23903-48-2 | 90%+ | 10μl |
$69.0 | 2023-07-06 | |
| Life Chemicals | F0878-0014-20μmol |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide |
23903-48-2 | 90%+ | 20μl |
$79.0 | 2023-07-06 | |
| Life Chemicals | F0878-0014-1mg |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide |
23903-48-2 | 90%+ | 1mg |
$54.0 | 2023-07-06 | |
| Life Chemicals | F0878-0014-2mg |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide |
23903-48-2 | 90%+ | 2mg |
$59.0 | 2023-07-06 | |
| Life Chemicals | F0878-0014-3mg |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide |
23903-48-2 | 90%+ | 3mg |
$63.0 | 2023-07-06 | |
| Life Chemicals | F0878-0014-4mg |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide |
23903-48-2 | 90%+ | 4mg |
$66.0 | 2023-07-06 | |
| Life Chemicals | F0878-0014-5mg |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide |
23903-48-2 | 90%+ | 5mg |
$69.0 | 2023-07-06 |
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)benzamide Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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